Cas no 1806881-76-4 (Methyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate)

• Product Name: Methyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate
• CAS No: 1806881-76-4
• MF: C₉H₈F₃NO₂
• MW: 219.160532951355
• CID: 4883219
• Update Time: 2025-11-01

Methyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate

• Inchi： 1S/C9H8F3NO2/c1-4-5(10)3-6(9(14)15-2)13-7(4)8(11)12/h3,8H,1-2H3
• InChI Key： PIDMSFJKSVBIGQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C(=O)OC)N=C(C(F)F)C=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 237
• XLogP3: 2.2
• Topological Polar Surface Area: 39.2

Additional information on Methyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate

Methyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate (CAS No. 1806881-76-4): An Overview

Methyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate (CAS No. 1806881-76-4) is a versatile compound with significant potential in various chemical and pharmaceutical applications. This compound, characterized by its unique structural features, has garnered attention for its potential in the development of novel drugs and agrochemicals. The presence of fluorine atoms and the methyl ester group imparts specific chemical properties that make it an interesting candidate for further research and development.

The molecular structure of Methyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate is composed of a pyridine ring with a difluoromethyl group at the 2-position, a fluorine atom at the 4-position, and a methyl group at the 3-position. The carboxylate moiety is esterified with a methyl group at the 6-position. This arrangement of functional groups provides the compound with unique electronic and steric properties, which are crucial for its biological activity and chemical reactivity.

Recent studies have highlighted the importance of fluorinated compounds in drug discovery and development. Fluorine atoms can significantly influence the pharmacokinetic and pharmacodynamic properties of molecules, often leading to improved metabolic stability, enhanced binding affinity, and reduced toxicity. The presence of multiple fluorine atoms in Methyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate suggests that it may exhibit favorable pharmacological profiles, making it a promising candidate for further investigation.

In the context of agrochemicals, compounds with similar structural features have been shown to possess potent herbicidal and insecticidal activities. The combination of fluorine atoms and a pyridine ring can enhance the bioactivity of such compounds, making them effective against a wide range of pests and weeds. Research in this area is ongoing, with several studies focusing on optimizing the structure-activity relationships (SAR) to develop more efficient and environmentally friendly agrochemicals.

The synthesis of Methyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate has been reported using various methodologies. One common approach involves the reaction of a suitable pyridine derivative with a difluoromethylation reagent followed by functionalization at other positions to introduce the desired substituents. The choice of reagents and reaction conditions can significantly impact the yield and purity of the final product, making process optimization an essential aspect of its large-scale production.

From a safety perspective, handling Methyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate requires adherence to standard laboratory practices to ensure the well-being of researchers and the integrity of experimental results. While it is not classified as a hazardous material, proper storage and disposal procedures should be followed to prevent any potential risks.

In conclusion, Methyl 2-(difluoromethyl)-4-fluoro-3-methylpyridine-6-carboxylate (CAS No. 1806881-76-4) is a compound with significant potential in both pharmaceutical and agrochemical applications. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development. Ongoing studies are expected to uncover new applications and optimize its use in various fields, contributing to advancements in drug discovery and agricultural science.